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Compound of Interest

Compound Name: cis-3,3,5-Trimethylcyclohexanol

CAS No.: 54352-39-5

Cat. No.: B1227284

Get Quote

Executive Summary: The Core Distinction
To the researcher or drug developer, the distinction between Dihydroisophorol and

Homomenthol is not one of chemical identity, but of application context and stereochemical

specification.[1]

Technically, both terms refer to the same parent molecule: 3,3,5-trimethylcyclohexan-1-ol (CAS

116-02-9).[1][2][3]

Dihydroisophorol is the industrial nomenclature, referencing its synthetic lineage

(hydrogenation of isophorone).[1][2] It typically denotes the thermodynamic mixture of cis-

and trans- isomers used as a chemical intermediate.[1][2]

Homomenthol is the sensory/trade nomenclature, referencing its functional mimicry of

menthol.[1][2][4] It specifically highlights the cis-isomer (CAS 933-48-2), which possesses

the characteristic cooling, minty odor required for fragrance and flavor applications.[1][2][3]

This guide dissects the stereochemical nuances, synthesis pathways, and divergent application

streams that separate these two identities of the same molecule.[1][2]
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Part 1: Chemical Identity & Structural Analysis[1]
The confusion between these terms stems from the overlap between systematic naming and

trade designations.[1][2]

1.1 Nomenclature Data
Feature

Dihydroisophorol
(Industrial)

Homomenthol (Sensory)

IUPAC Name 3,3,5-Trimethylcyclohexan-1-ol
cis-3,3,5-Trimethylcyclohexan-

1-ol (Preferred)

CAS Number 116-02-9 (Mix) 933-48-2 (cis-isomer specific)

Formula

C

H

O

C

H

O

Molecular Weight 142.24 g/mol 142.24 g/mol

Primary Context
Intermediate for synthesis

(Esters, Resins)

Fragrance ingredient, Menthol

substitute

1.2 Stereochemical Divergence
The "difference" is often defined by the isomeric ratio.[1][2] The 3,3,5-trimethylcyclohexanol

molecule has two chiral centers (C1 and C5), leading to cis and trans diastereomers.[1][2]

cis-Isomer ("Homomenthol"): The hydroxyl group at C1 and the methyl group at C5 are on

the same side of the ring (typically axial/equatorial relationships in the chair conformation

favor the specific "minty" receptor docking).[1][2]

trans-Isomer: Lacks the potent cooling sensation and minty odor of the cis form.[1][2]

Commercial Dihydroisophorol: Often supplied as a mixture (e.g., ~80:20 cis:trans) unless

specified otherwise.[1][2]

1.3 Structural Visualization: The "Imposter" Relationship
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The term "Homomenthol" is a chemical misnomer.[1][2] In strict organic chemistry, "homo-"

implies the addition of a methylene (CH

) group.[1][2] True menthol is C

; a true homologue would be C

.[1][2] However, 3,3,5-TMCH is C

.[1][2] It is called "Homomenthol" solely because its shape mimics Menthol's interaction with
TRPM8 (cold) receptors.[1][2]
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Figure 1: Structural relationship between Menthol, the specific sensory isomer (Homomenthol),

and the industrial mixture (Dihydroisophorol).[1][2]

Part 2: Synthesis & Manufacturing[1][4][6]
The name Dihydroisophorol directly describes its manufacturing origin: the hydrogenation of

Isophorone.[1][2]

2.1 Synthesis Workflow
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The synthesis is a two-step hydrogenation process.[1][2] The selectivity of the second step

determines whether the product is sold as generic Dihydroisophorol or high-purity

Homomenthol.[1][2]

Step 1: C=C Hydrogenation: Isophorone is hydrogenated (typically Pd/C or Raney Ni) to

form Dihydroisophorone (3,3,5-trimethylcyclohexanone).[1][2]

Step 2: C=O Reduction: The ketone is reduced to the alcohol.[1][2]

Thermodynamic Control: Yields a mix of cis and trans -> Dihydroisophorol.[1][2]

Stereoselective Hydrogenation: Using specific catalysts (e.g., Ruthenium or Borohydride

reduction) to maximize the cis-isomer -> Homomenthol.[1][2]

Product Differentiation
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Click to download full resolution via product page

Figure 2: Synthetic divergence from Isophorone.[1][2] Dihydroisophorol is the standard

reduction product; Homomenthol requires stereocontrol.[1][2]

Part 3: Functional Applications & Pharmacology[1][4]
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The "difference" is most critical when selecting the material for a specific end-use.[1][2]

3.1 As Dihydroisophorol (Chemical Intermediate)
In drug development and industrial chemistry, the material is used for its cyclohexyl scaffold

and hydroxyl reactivity.[1][2] The specific odor is irrelevant; the focus is on chemical purity and

reactivity.

Vasodilators (Cyclandelate): Dihydroisophorol is the precursor for Cyclandelate (3,3,5-

trimethylcyclohexyl mandelate).[1][2] It is esterified with mandelic acid.[1][2]

Critical Note: While commercial Cyclandelate is often a mixture, the cis-isomer is

pharmacologically distinct.[1][2] Researchers synthesizing this drug must verify if the

protocol requires "Dihydroisophorol" (mix) or pure cis-alcohol.[1][2]

UV Filters (Homosalate): Used to synthesize Homosalate (3,3,5-trimethylcyclohexyl

salicylate), a standard UVB blocker.[1][2] The name "Homosalate" is derived from

"Homomenthol salicylate," yet the industrial feedstock is typically the isomeric mix

(Dihydroisophorol).[1][2]

Resin Modifiers: Used in coating formulations to improve flow and gloss.[1][2]

3.2 As Homomenthol (Sensory Agent)
In consumer products, the material is a functional active.[1][2]

Menthol Substitute: Used in toothpaste, mouthwash, and chewing gum where a cooling

effect is desired but the cost or volatility of natural menthol is prohibitive.[1]

Fragrance: Provides a "green," minty, slightly woody note.[1]

Requirement: Must be high-purity cis-isomer. The trans-isomer is considered an impurity

here as it dilutes the sensory impact.[1][2]

3.3 Comparative Data Table
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Property Dihydroisophorol (Mix) Homomenthol (cis-isomer)

Physical State (20°C) Liquid or Semi-solid Crystalline Solid (mp ~37°C)

Odor Profile Faint, chemical, slightly minty Strong, sharp, cooling mint

Solubility Soluble in alcohols, oils Soluble in alcohols, oils

Boiling Point 198°C 198°C

Primary Use
Precursor for

Homosalate/Cyclandelate
Flavoring, Fragrance

Part 4: Analytical Characterization
To verify which substance you have in the lab, rely on Gas Chromatography (GC) or NMR.[1][2]

GC-MS: The cis and trans isomers have distinct retention times on non-polar columns (e.g.,

DB-5).[1][2] The trans-isomer (equatorial OH) typically elutes differently than the cis-isomer

(axial OH interactions).[1][2]

NMR:

cis-3,3,5-TMCH: The carbinol proton (H1) appears as a multiplet distinct from the trans

isomer due to axial/equatorial coupling constants.[1][2]

13C NMR: Check the chemical shift of C1 and C5.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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